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Compound of Interest

Compound Name: 2,2,4,4-Tetramethylhexane

Cat. No.: B12641242

This technical guide provides a comprehensive overview of the chemical compound 2,2,4,4-
Tetramethylhexane, including its identification, physicochemical properties, and an illustrative
synthetic protocol. This document is intended for researchers, scientists, and professionals in
the field of drug development and chemical synthesis.

Compound Identification

The compound of focus is 2,2,4,4-Tetramethylhexane. It is a saturated acyclic hydrocarbon
belonging to the alkane family.

Identifier Value

IUPAC Name 2,2,4,4-Tetramethylhexane

CAS Number 51750-65-3[1]

Molecular Formula CioH22[1]

Molecular Weight 142.28 g/mol [2]

Canonical SMILES CCC(C)(e)ce(eye)e2

InChl Key PXHNHTBJHHSVPT-UHFFFAOYSA-N[1]

Physicochemical Properties
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A summary of the key physical and chemical properties of 2,2,4,4-Tetramethylhexane is
presented below. These properties are crucial for its handling, application in synthesis, and for
analytical characterization.

Property Value Source
Boiling Point 153 °C [3]
Density 0.747 g/mL [3]
Refractive Index 1.421 [3]
Molar Volume 190.5 mL/mol [3]
Critical Temperature 318 °C [3]
Critical Pressure 18.7 atm [3]

Experimental Protocols

While a specific, peer-reviewed synthesis protocol for 2,2,4,4-Tetramethylhexane is not readily
available in the literature, a detailed methodology for the synthesis of the structurally analogous
compound, 2,2,4,4-tetramethylpentane, has been reported.[4] This protocol is provided below
as an illustrative example of a potential synthetic route. Researchers should adapt and

optimize this procedure for the synthesis of 2,2,4,4-Tetramethylhexane with appropriate safety
precautions.

lllustrative Synthesis of a Structurally Similar Compound: 2,2,4,4-Tetramethylpentane[4]
This synthesis involves the reaction of dimethyl zinc with 2,2,4-trimethyl-4-chloropentane.

Materials:

2,2,4-trimethyl-4-chloropentane

Dimethyl zinc

Tetralin (solvent)

Concentrated sulfuric acid

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b12641242?utm_src=pdf-body
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C2%2C4%2C4-tetramethylhexane
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C2%2C4%2C4-tetramethylhexane
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C2%2C4%2C4-tetramethylhexane
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C2%2C4%2C4-tetramethylhexane
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C2%2C4%2C4-tetramethylhexane
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C2%2C4%2C4-tetramethylhexane
https://www.benchchem.com/product/b12641242?utm_src=pdf-body
https://nvlpubs.nist.gov/nistpubs/jres/24/jresv24n6p677_A1b.pdf
https://www.benchchem.com/product/b12641242?utm_src=pdf-body
https://nvlpubs.nist.gov/nistpubs/jres/24/jresv24n6p677_A1b.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12641242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5% aqueous sodium bicarbonate

Water

Calcium chloride

Sodium metal

Silica gel

Procedure:

o Preparation of 2,2,4,4-tetramethylpentane:

[¢]

In a suitable reaction vessel, add dimethyl zinc.

[e]

Prepare a mixture of tetralin and 2,2,4-trimethyl-4-chloropentane (8 moles).

o

Over a period of 6 to 8 hours, add the alkyl chloride mixture to the dimethyl zinc,
maintaining the bath temperature below 70 °C.

o

As the reaction proceeds, zinc chloride will precipitate, and the mixture will become a
creamy sludge.

 Purification:
o Wash the crude product ten times with concentrated sulfuric acid.
o Wash twice with water.
o Wash once with 5% aqueous sodium bicarbonate.
o Wash once with water.
o Dry the product with calcium chloride.
o Reflux over sodium metal, followed by distillation.

o Pass the distillate through a column of silica gel.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12641242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Repeat the washing sequence with sulfuric acid, water, and sodium bicarbonate.
o Dry again with calcium chloride, reflux over sodium, and perform a final distillation.
o Collect the fraction boiling at the appropriate temperature for 2,2,4,4-tetramethylpentane.

Compound Characterization and Workflow

The characterization of a synthesized compound like 2,2,4,4-Tetramethylhexane is a critical
step to confirm its identity and purity. A general workflow for the synthesis and characterization
of a novel chemical entity is depicted below.

General Workflow for Synthesis and Characterization

Synthesis of

2,2,4,4-Tetramethylhexane

rude Product

Purification
(e.g., Distillation, Chromatography)

Purified Product

L Confirmed Structure _
Structural Characterization Purity Assessment

Click to download full resolution via product page

Caption: A generalized workflow from synthesis to characterization.

Biological Activity and Applications

Currently, there is limited publicly available information on the specific biological activities or
signaling pathway interactions of 2,2,4,4-Tetramethylhexane. As a branched-chain alkane, it is
expected to be relatively inert. However, its physicochemical properties may make it suitable for
use as a non-polar solvent or as a reference standard in analytical techniques such as gas
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chromatography. Further research would be required to explore any potential biological effects
or applications in drug development, for instance, as a fragment in medicinal chemistry design.

The broader class of hexanes finds industrial applications in various sectors, including as
solvents for the extraction of vegetable oils and in the formulation of pharmaceuticals.[5]
However, specific applications for 2,2,4,4-Tetramethylhexane have not been detailed.

Safety and Handling

As with any chemical, 2,2,4,4-Tetramethylhexane should be handled with appropriate safety
precautions in a well-ventilated area. Personal protective equipment, including gloves and
safety glasses, should be worn. It is a flammable liquid and should be kept away from ignition
sources. For detailed safety information, refer to the Material Safety Data Sheet (MSDS)
provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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